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Compound of Interest

Compound Name:
1-Bromo-2,3-

bis(bromomethyl)benzene

Cat. No.: B176178 Get Quote

A critical discrepancy has been identified between the requested chemical, 1-Bromo-2,3-
bis(bromomethyl)benzene, and the provided CAS number, 38183-24-7. Our comprehensive

search reveals that the CAS number for 1-Bromo-2,3-bis(bromomethyl)benzene is 127168-

82-5.[1][2] Conversely, the CAS number 38183-24-7 corresponds to a different compound, 7,8-

Dihydroxyflavone.[3][4]

This technical guide will proceed with the information available for 1-Bromo-2,3-
bis(bromomethyl)benzene (CAS: 127168-82-5). We advise researchers and scientists to

verify the correct substance for their intended application.

Chemical Suppliers
For researchers seeking to procure 1-Bromo-2,3-bis(bromomethyl)benzene (CAS: 127168-

82-5), several chemical suppliers list this compound in their catalogs. The availability and

pricing can be obtained directly from these vendors.
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Supplier CAS Number Additional Information

MySkinRecipes 127168-82-5

Offers the compound with 95%

purity. Storage is

recommended at 2-8°C under

inert gas.[1]

PubChem 127168-82-5

Lists depositor-supplied

synonyms and provides

aggregated GHS information.

[2]

Physicochemical Properties
A summary of the key physicochemical properties of 1-Bromo-2,3-bis(bromomethyl)benzene
is presented below. This information is crucial for its handling, storage, and application in

experimental settings.

Property Value Source

Molecular Formula C₈H₇Br₃ [1][2]

Molecular Weight 342.85 g/mol [1]

IUPAC Name
1-bromo-2,3-

bis(bromomethyl)benzene
[2]

SMILES C1=CC(=C(C(=C1)Br)CBr)CBr [2]

InChI
InChI=1S/C8H7Br3/c9-4-6-2-1-

3-8(11)7(6)5-10/h1-3H,4-5H2
[2]

Safety and Handling
According to the aggregated GHS information provided by suppliers, 1-Bromo-2,3-
bis(bromomethyl)benzene is classified as acutely toxic if swallowed.[2] Appropriate personal

protective equipment (PPE), including gloves, lab coat, and safety goggles, should be worn

when handling this chemical. It is recommended to work in a well-ventilated area or a fume
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hood. For detailed safety information, please refer to the Material Safety Data Sheet (MSDS)

provided by the supplier.

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 1-Bromo-2,3-
bis(bromomethyl)benzene are not readily available in the public domain, a general approach

for the bromination of substituted xylenes can be inferred from related syntheses. A common

method for benzylic bromination involves the radical bromination of the corresponding

dimethylbenzene derivative using N-Bromosuccinimide (NBS) in the presence of a radical

initiator such as benzoyl peroxide (BPO) or azobisisobutyronitrile (AIBN).

General Synthetic Workflow for Benzylic Bromination:

Caption: Generalized workflow for the synthesis of 1-Bromo-2,3-bis(bromomethyl)benzene.

Applications in Drug Development and Research
1-Bromo-2,3-bis(bromomethyl)benzene serves as a key intermediate in organic synthesis.[1]

Its three reactive bromine atoms, two benzylic and one aromatic, allow for selective

functionalization, making it a valuable building block for constructing complex molecules.[1] The

bromomethyl groups are particularly susceptible to nucleophilic substitution, enabling the

introduction of various functionalities. This reactivity is leveraged in the synthesis of

pharmaceuticals and agrochemicals.[1]

While specific signaling pathways directly modulated by 1-Bromo-2,3-
bis(bromomethyl)benzene are not documented, its structural motifs are common in molecules

designed to interact with biological systems. For instance, substituted benzene rings are core

structures in many therapeutic agents. The ability to use this compound as a scaffold for

creating libraries of more complex molecules is of significant interest to drug discovery

professionals.

Logical Relationship of Application:
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1-Bromo-2,3-bis(bromomethyl)benzene
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Caption: Applications of 1-Bromo-2,3-bis(bromomethyl)benzene in various fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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